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Compound of Interest

Compound Name: PQ-69

Cat. No.: B15571721

For Immediate Release

A comprehensive technical overview of Polyquaternium-69 (PQ-69), a sophisticated polymer
integral to the advancement of cosmetic formulations, particularly in the hair care sector. This
document serves as an in-depth guide for researchers, scientists, and drug development
professionals, detailing the compound's origin, physicochemical properties, and performance
characteristics.

Executive Summary

Polyquaternium-69 is a synthetically derived, complex copolymer primarily utilized in the
cosmetics industry as a film-forming and hair-fixing agent. It is not a therapeutic compound and
therefore does not have associated signaling pathways or a traditional drug discovery origin.
Instead, its development was driven by the need for advanced hair styling polymers that offer
superior hold, humidity resistance, and sensory attributes. This guide will elucidate the
technical specifications of PQ-69, present performance data in a structured format, and provide
detailed experimental protocols for its evaluation.

Discovery and Origin

Polyquaternium-69 is a synthetic polymer, not a naturally occurring compound. Its invention
was a result of targeted polymer chemistry research aimed at creating a high-performance hair
styling agent. It is a quaternary ammonium salt formed by the polymerization of four distinct
monomers:
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 Vinylpyrrolidone (VP): Contributes to the initial stiffness of the polymer film on the hair.

» Vinyl Caprolactam (VCL): Enhances the hydrophobicity of the polymer, leading to increased
flexibility and durability of the hair style. It also contributes to the shine-enhancing properties
of the final formulation.[1]

» Dimethylaminopropyl Methacrylamide (DMAPMA): Imparts conditioning properties, resulting
in a smoother film and more flexible hold.[1]

» Methacryloylaminopropyl Lauryl Dimonium Chloride (MAPLDAC): A hydrophobically modified
quaternary monomer that provides durability, substantivity to the hair, and facilitates the
polymer's associative behavior with other formulation components.[1]

The specific combination and ratio of these monomers were optimized to create a polymer with
a unique balance of properties, including strong hold, excellent humidity resistance, and a
pleasing feel on the hair.[1]

Physicochemical Properties

Polyquaternium-69 is characterized as a hydrophobic, yet water-soluble polymer. It has a
weakly cationic nature, which allows for broad compatibility with a wide range of cosmetic
ingredients, including anionic gelling agents.[1]

Property Description

INCI Name Polyquaternium-69

CAS Number 748809-45-2

Appearance Slightly hazy, yellow-colored viscous liquid
Solubility Water-soluble

pH (as supplied) 6.0-8.0

Recommended Use Level 0.5-5%

Performance Data
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The efficacy of Polyquaternium-69 as a hair styling agent has been demonstrated through
various performance tests.

High Humidity Curl Retention

One of the key performance attributes of Polyquaternium-69 is its ability to maintain a hair style
in high humidity conditions.

. Polyquaternium-69 Gel Commercial Gel (PVPIVA
Time (hours) .
(4% solids) Copolymer)
1 >90% Fails
24 >90%

Data extrapolated from graphical representations in "Polyquaternium-69: A New Fixative
Polymer with Enhanced Styling Benefits."

Hair Stiffness and Durability

The stiffness and durability of the polymer film on hair are critical for long-lasting hold. These
properties are often measured using a texture analyzer.

. Commercial Gel
Polyquaternium-69  PVP K-90 Gel (4%

Parameter . . (PVPIVA
Gel (4% solids) solids)
Copolymer)
Initial Stiffness (F1,
~700 335
grams)
Durability of Stiffness
0.86 0.66

(F10/F1)

Stiffness at 50% RH Higher than

) Lower than PQ-69 gel
(Force, grams) commercial gel

Stiffness at 90% RH Higher than

] Lower than PQ-69 gel
(Force, grams) commercial gel
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Data sourced from "Polyquaternium-69: A New Fixative Polymer with Enhanced Styling
Benefits."[1]

Hair Shine

Polyquaternium-69 has been shown to enhance hair shine, which can be quantified using
digital image analysis to measure specular reflection intensity.

Maximum Specular Reflection Intensity

Treatment . .
(Arbitrary Units)

Untreated Control 210+ 4

Polyquaternium-69 Treated 226 +3

Data sourced from "Polyquaternium-69: A New Fixative Polymer with Enhanced Styling
Benefits."[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of Polyquaternium-69.

High Humidity Curl Retention Test

Objective: To assess the ability of a hair styling product to maintain a curl under high humidity
conditions.

Materials:

e Hair tresses (standardized length and weight)

Styling product containing Polyguaternium-69

Curlers

Humidity chamber (maintained at 80°F and 90% relative humidity)

Calibrated board for measuring curl length
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Procedure:

e Cleanse and dry the hair tresses.

o Apply a standardized amount of the styling product evenly to each tress.
e Wind each tress onto a curler.

» Dry the curled tresses overnight under controlled conditions.

e Remove the curlers and measure the initial length of each curl.

e Suspend the curls in the humidity chamber.

o Periodically measure the length of the curls over a 24-hour period.

» Calculate the percentage of curl retention at each time point using the formula: % Curl
Retention = ((Initial Length - Final Length) / (Initial Length - Straight Length)) * 100

Water Resistance (Tress Dunk Test)

Objective: To evaluate the water resistance of a hair styling product.

Materials:

Hair tresses (standardized length and weight, e.g., 3.59)

Styling product containing Polyquaternium-69 (e.g., 0.59)

Container of water

Calibrated board for measuring droop
Procedure:
o Apply the styling product to a hair tress.

o Style the tress into a flat ribbon or spike and allow it to dry completely.
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e Submerge the dried tress in water for 5 seconds.
* Remove the tress and hold it horizontally.
o Measure the rate and extent of "droop" against the calibrated board over a set period.

Visualizations
Monomer Composition of Polyquaternium-69

Monomers

Methacryloylaminopropyl
Lauryl Dimonium Chloride (MAPLDAC)

Dimethylaminopropy!
Methacrylamide (DMAPMA)

_ Copolymerization Polyquaternium-69
P
Vinyl Caprolactam (VCL)

7

Rolymerization Resulting Polymer

Vinylpyrrolidone (VP)

Click to download full resolution via product page

Caption: Monomer components of Polyquaternium-69.

High Humidity Curl Retention Experimental Workflow
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1. Apply Product to Hair Tress

:

2. Wind Tress on Curler

:

3. Dry Overnight

:

4. Measure Initial Curl Length

'

5. Suspend in Humidity Chamber
(80°F, 90% RH)

'

6. Measure Curl Length at
Time Intervals (1h, 2h, ... 24h)

:

7. Calculate % Curl Retention

Click to download full resolution via product page

Caption: Workflow for High Humidity Curl Retention Test.

Conclusion

Polyquaternium-69 represents a significant advancement in the field of cosmetic polymers,
offering formulators a versatile tool to create high-performance hair styling products. Its unique
monomer composition provides a synergistic combination of hold, humidity resistance, and
desirable sensory properties. The quantitative data and detailed experimental protocols
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presented in this guide provide a solid foundation for researchers and scientists to understand,
evaluate, and effectively utilize Polyquaternium-69 in innovative cosmetic formulations. As the
demand for long-lasting, high-efficacy styling products continues to grow, the importance of
well-characterized and high-performance polymers like Polyquaternium-69 will undoubtedly
increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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